5-chloro-N-(5-chloropyridin-2-yl)-2-(methylthio)pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-(5-chloropyridin-2-yl)-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H8Cl2N4OS/c1-19-11-15-5-7(13)9(17-11)10(18)16-8-3-2-6(12)4-14-8/h2-5H,1H3,(H,14,16,18)
• InChI Key: CFCHFHPYXUVWIT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=NC=C(C=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N4OS
• Molecular Weight: 315.2 g/mol

Description

5-chloro-N-(5-chloropyridin-2-yl)-2-(methylthio)pyrimidine-4-carboxamide, also known as CCT239065, is a small molecule inhibitor that has shown potential in cancer research. It is a pyrimidine-based compound that inhibits the activity of a protein called Aurora A kinase, which is involved in cell division and growth.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of pyrimidine derivatives and their evaluation for antimicrobial activities. For example, the synthesis of pyridothienopyrimidines and their potential as antimicrobial agents have been explored. These compounds, including variations of the core chemical structure of 5-chloro-N-(5-chloropyridin-2-yl)-2-(methylthio)pyrimidine-4-carboxamide, have shown promising results against various microbial strains, highlighting their potential in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Heterocyclic Chemistry and Drug Development

Further studies have been conducted on the synthesis of novel pyridothienopyrimidines, investigating their structure and potential as heterocyclic compounds in drug development. These compounds' synthetic pathways provide a foundation for the exploration of their biological activities, including their use in creating new medicinal drugs with potential anticancer and anti-inflammatory properties (Bakhite, Al‐Sehemi, & Yamada, 2005).

Novel Derivatives and Biological Activities

Research on 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides has revealed the synthesis of novel derivatives and their examination for antimicrobial activity. These studies show the compound's relevance in creating new therapeutic agents, especially against resistant microbial strains, showcasing its importance in the field of medicinal chemistry (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Nonlinear Optical Properties

The exploration of thiopyrimidine derivatives, including their structural parameters and electronic, linear, and nonlinear optical properties, has been conducted. This research highlights the compound's significance beyond pharmaceutical applications, demonstrating its potential in materials science, especially in developing materials with nonlinear optical properties for technology applications (Hussain et al., 2020).